An In-depth Technical Guide to the Mechanism of Action of Kisspeptin 234 TFA
An In-depth Technical Guide to the Mechanism of Action of Kisspeptin 234 TFA
For Researchers, Scientists, and Drug Development Professionals
Abstract
Kisspeptin (B8261505) 234 Trifluoroacetate (TFA) is a synthetic decapeptide analogue of Kisspeptin-10 (B1632629), renowned for its potent antagonist activity at the Kisspeptin receptor (KISS1R), also known as G protein-coupled receptor 54 (GPR54). This technical guide provides a comprehensive overview of the mechanism of action of Kisspeptin 234 TFA, detailing its interaction with KISS1R and the subsequent impact on downstream signaling pathways. The guide consolidates quantitative data on its binding affinity and potency, outlines detailed experimental protocols for its characterization, and visualizes key pathways and workflows using Graphviz diagrams. This document is intended to serve as a critical resource for researchers and professionals engaged in the fields of reproductive neuroendocrinology, oncology, and drug development.
Introduction
The kisspeptin/KISS1R signaling system is a central regulator of the hypothalamic-pituitary-gonadal (HPG) axis and, consequently, a key player in puberty onset and the regulation of fertility[1]. Kisspeptins, the endogenous ligands for KISS1R, are potent stimulators of gonadotropin-releasing hormone (GnRH) neurons[2][3]. This stimulation leads to the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary, which in turn regulate gonadal function. Given its pivotal role, the kisspeptin/KISS1R system has emerged as a significant therapeutic target for a range of conditions, including reproductive disorders and cancer[4][5].
Kisspeptin 234 TFA has been developed as a valuable pharmacological tool to probe the physiological functions of the endogenous kisspeptin system and as a potential therapeutic agent itself. It is a competitive antagonist that blocks the binding of endogenous kisspeptins to KISS1R, thereby inhibiting downstream signaling cascades.
Mechanism of Action
Kisspeptin 234 TFA exerts its effects by competitively binding to the KISS1R, a Gq-coupled G protein-coupled receptor (GPCR)[2][6]. In the canonical signaling pathway, the binding of an agonist like Kisspeptin-10 to KISS1R activates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). Kisspeptin 234 TFA, by occupying the ligand-binding pocket of KISS1R without inducing the necessary conformational change for receptor activation, prevents this cascade of events.
The primary and most well-documented consequence of Kisspeptin 234 TFA's antagonistic action is the inhibition of GnRH neuron firing[2][3]. This, in turn, suppresses the pulsatile release of GnRH and subsequent secretion of LH from the pituitary gland.
Signaling Pathway Diagram
Caption: Agonist vs. Antagonist action at the KISS1R.
Quantitative Data
The potency and efficacy of Kisspeptin 234 TFA have been quantified in various in vitro and in vivo models. The following tables summarize the key quantitative data available in the literature.
Table 1: In Vitro Potency of Kisspeptin 234 TFA
| Assay Type | Cell Line | Agonist | IC50 (nM) | Reference |
| Inositol Phosphate Accumulation | CHO cells expressing human KISS1R | Kisspeptin-10 | 7 | [7][8][9] |
| Calcium Mobilization | CHEM1 cells expressing human KISS1R | Kisspeptin-10 | No antagonism observed | [10] |
Note: The conflicting data on calcium mobilization in CHEM1 cells may be due to differences in experimental conditions or cell line-specific signaling pathways.
Table 2: In Vivo Efficacy of Kisspeptin 234 TFA
| Animal Model | Effect Measured | Dose and Administration | Outcome | Reference |
| Male Rat | Inhibition of Kisspeptin-10 induced LH secretion | 1 nmol, intracerebroventricular (i.c.v.) | Significant inhibition of LH release | [2] |
| Castrated Male Rat | Inhibition of elevated LH secretion | 1 nmol (x3), i.c.v. | Significant reduction in serum LH levels | [2] |
| Male Mouse | Inhibition of Kisspeptin-10 induced LH secretion | 15 nmol (x2), i.c.v. | Inhibition of LH release | [2] |
| Pubertal Female Rhesus Monkey | Suppression of pulsatile GnRH release | 10 nM infusion via microdialysis | Prompt and consistent suppression of GnRH pulses | [2] |
| Female Dog | Basal and Kisspeptin-10 induced LH release | 50 µg/kg/h, intravenous (i.v.) | No effect on LH levels | [10] |
Experimental Protocols
Detailed methodologies are crucial for the replication and extension of research findings. This section provides an overview of the key experimental protocols used to characterize the mechanism of action of Kisspeptin 234 TFA.
Inositol Phosphate (IP) Accumulation Assay
This assay is a cornerstone for quantifying the antagonism of Gq-coupled receptors like KISS1R.
Objective: To determine the IC50 of Kisspeptin 234 TFA in inhibiting Kisspeptin-10-stimulated IP accumulation.
Materials:
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CHO cells stably expressing human KISS1R
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DMEM (Dulbecco's Modified Eagle Medium)
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Fetal Calf Serum (FCS)
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[³H]-myo-inositol
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Lithium Chloride (LiCl)
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Kisspeptin-10
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Kisspeptin 234 TFA
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Formic Acid
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Dowex Anion Exchange Resin
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Scintillation counter
Protocol:
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Cell Culture and Labeling:
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Culture CHO-KISS1R cells in DMEM supplemented with 10% FCS.
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Seed cells in 24-well plates and grow to confluence.
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Label cells overnight by incubating with DMEM containing [³H]-myo-inositol.
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Assay:
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Wash cells with serum-free DMEM.
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Pre-incubate cells with DMEM containing LiCl for 15-30 minutes at 37°C. LiCl inhibits inositol monophosphatases, leading to the accumulation of IP1.
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Add varying concentrations of Kisspeptin 234 TFA to the wells.
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Stimulate the cells by adding a fixed concentration of Kisspeptin-10 (typically at its EC80).
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Incubate for 60 minutes at 37°C.
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Extraction and Measurement:
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Terminate the reaction by adding ice-cold formic acid.
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Incubate on ice for 30-60 minutes to lyse the cells.
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Neutralize the lysates.
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Separate the accumulated [³H]-inositol phosphates from free [³H]-myo-inositol using Dowex anion exchange chromatography.
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Quantify the radioactivity of the eluted inositol phosphates using a scintillation counter.
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Data Analysis:
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Plot the percentage inhibition of the Kisspeptin-10 response against the concentration of Kisspeptin 234 TFA.
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Calculate the IC50 value using non-linear regression analysis.
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Experimental Workflow: Inositol Phosphate Assay
Caption: Workflow for the Inositol Phosphate Accumulation Assay.
In Vivo Measurement of Luteinizing Hormone (LH) in Rats
This protocol is used to assess the in vivo efficacy of Kisspeptin 234 TFA in suppressing LH secretion.
Objective: To determine the effect of Kisspeptin 234 TFA on basal and Kisspeptin-10-stimulated LH release in rats.
Materials:
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Adult male rats
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Kisspeptin-10
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Kisspeptin 234 TFA
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Vehicle (e.g., saline)
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Anesthesia (for cannulation)
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Blood collection supplies (e.g., catheters, syringes)
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Centrifuge
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LH Radioimmunoassay (RIA) or ELISA kit
Protocol:
-
Animal Preparation:
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Acclimatize adult male rats to the housing conditions.
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For intracerebroventricular (i.c.v.) administration, surgically implant a cannula into the lateral ventricle. Allow for a recovery period.
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For intravenous (i.v.) administration, insert a catheter into the jugular vein.
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Experimental Procedure:
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To test antagonism of stimulated LH release:
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Administer Kisspeptin 234 TFA (e.g., 1 nmol, i.c.v.) or vehicle.
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After a defined period (e.g., 30-60 minutes), administer a stimulatory dose of Kisspeptin-10 (e.g., 100 pmol, i.c.v.).
-
-
To test effect on basal LH release (in a model of elevated LH, e.g., castration):
-
Use castrated male rats, which exhibit elevated basal LH levels.
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Administer Kisspeptin 234 TFA (e.g., 1 nmol, i.c.v.) at multiple time points.
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-
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Blood Sampling:
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Collect blood samples at regular intervals before and after drug administration.
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Hormone Measurement:
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Centrifuge blood samples to separate plasma or serum.
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Measure LH concentrations using a validated RIA or ELISA kit.
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Data Analysis:
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Plot LH concentrations over time for each treatment group.
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Calculate the area under the curve (AUC) to quantify the total LH release.
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Use appropriate statistical tests (e.g., ANOVA, t-test) to compare treatment groups.
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Species-Specific Efficacy
A notable observation is the lack of antagonistic effect of Kisspeptin 234 TFA in dogs, both in vitro and in vivo[10]. This contrasts with its demonstrated efficacy in rodents and primates. Such species-specific differences are not uncommon in pharmacology and can often be attributed to variations in the amino acid sequence of the target receptor, particularly in the ligand-binding domains.
To investigate this, a comparative analysis of the KISS1R protein sequences from human, mouse, rat, and dog is warranted.
KISS1R Protein Sequence Alignment (Partial)
A full sequence alignment is extensive, but analysis of key regions, particularly the extracellular loops and transmembrane domains that form the ligand-binding pocket, is crucial. Below is a conceptual representation of where differences may lie.
Caption: Conceptual alignment highlighting potential key residue differences.
Detailed analysis of the full-length protein sequences (accessible from databases such as UniProt) reveals subtle differences in amino acid residues within the transmembrane and extracellular loop regions of the canine KISS1R compared to human, mouse, and rat orthologs. These seemingly minor changes can significantly alter the conformation of the ligand-binding pocket, potentially reducing the binding affinity of synthetic ligands like Kisspeptin 234 TFA while preserving the binding of the endogenous kisspeptin. This highlights the importance of considering species-specific receptor pharmacology in drug development and translational research.
Conclusion
Kisspeptin 234 TFA is a potent and specific competitive antagonist of the KISS1R in several species, including humans (based on in vitro data with the human receptor), monkeys, rats, and mice. Its mechanism of action involves the direct blockade of KISS1R, leading to the inhibition of the canonical Gq-mediated signaling pathway and subsequent suppression of GnRH neuron activity and LH secretion. The quantitative data and experimental protocols provided in this guide offer a robust framework for researchers utilizing this important pharmacological tool. The observed lack of efficacy in dogs underscores the critical need for careful consideration of species-specific differences in receptor pharmacology during preclinical drug development. Further research into the structural basis of these differences will undoubtedly provide valuable insights for the design of future KISS1R modulators with broader therapeutic applicability.
References
- 1. uniprot.org [uniprot.org]
- 2. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
- 3. Discovery of Potent Kisspeptin Antagonists Delineate Physiological Mechanisms of Gonadotropin Regulation - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Conformational Change in the Ligand-Binding Pocket via a KISS1R Mutation (P147L) Leads to Isolated Gonadotropin-Releasing Hormone Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. A kisspeptin-10 analog with greater in vivo bioactivity than kisspeptin-10 - PMC [pmc.ncbi.nlm.nih.gov]
- 7. uniprot.org [uniprot.org]
- 8. uniprot.org [uniprot.org]
- 9. uniprot.org [uniprot.org]
- 10. KISS1R KISS1 receptor [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
